Cas no 1935475-85-6 ((Furan-3-yl)(1H-pyrazol-4-yl)methanol)

• Product Name: (Furan-3-yl)(1H-pyrazol-4-yl)methanol
• CAS No: 1935475-85-6
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 5715021
• PubChem ID: 130573136
• Update Time: 2025-06-14

(Furan-3-yl)(1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1116682
• 1935475-85-6
• (Furan-3-yl)(1H-pyrazol-4-yl)methanol
• 1H-Pyrazole-4-methanol, α-3-furanyl-

• Inchi： 1S/C8H8N2O2/c11-8(6-1-2-12-5-6)7-3-9-10-4-7/h1-5,8,11H,(H,9,10)
• InChI Key： RKLVLZZFWRQKNE-UHFFFAOYSA-N
• SMILES： OC(C1=COC=C1)C1C=NNC=1

Computed Properties

• Exact Mass: 164.058577502g/mol
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 253.1±9.0 °C(Predicted)
• pka: 13.40±0.20(Predicted)

Additional information on (Furan-3-yl)(1H-pyrazol-4-yl)methanol

Comprehensive Overview of (Furan-3-yl)(1H-pyrazol-4-yl)methanol (CAS No. 1935475-85-6): Properties, Applications, and Research Insights

(Furan-3-yl)(1H-pyrazol-4-yl)methanol (CAS No. 1935475-85-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a furan ring and a pyrazole moiety, both of which are pivotal in drug discovery. This article delves into its chemical properties, synthetic pathways, and potential applications, while addressing trending topics like sustainable synthesis and AI-driven molecular design.

The compound’s structure features a hydroxymethyl bridge linking the furan-3-yl and 1H-pyrazol-4-yl groups, offering versatility in derivatization. Researchers highlight its role as a building block for bioactive molecules, particularly in kinase inhibitors and antimicrobial agents. Recent studies emphasize its potential in cancer therapeutics, aligning with the growing demand for targeted drug delivery systems.

Synthetic routes to (Furan-3-yl)(1H-pyrazol-4-yl)methanol often involve cross-coupling reactions or reductive amination, with green chemistry principles gaining traction. A 2023 study published in Advanced Synthesis & Catalysis demonstrated a solvent-free approach, reducing environmental impact—a hot topic in ESG-compliant research. Computational tools like molecular docking further optimize its applications, catering to the rise of AI in drug discovery.

From an industrial perspective, the compound’s stability under physiological conditions makes it suitable for formulation development. Its logP and hydrogen-bonding capacity align with Lipinski’s Rule of Five, a frequent search query among medicinal chemists. Analysts project growth in its use for neurodegenerative disease research, reflecting broader interest in CNS-targeting drugs.

Quality control of CAS No. 1935475-85-6 relies on advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. Regulatory databases such as PubChem and Reaxys provide extensive metadata, addressing the need for open-access chemical data. As the industry shifts toward precision medicine, this compound’s modularity positions it as a key player.

In conclusion, (Furan-3-yl)(1H-pyrazol-4-yl)methanol exemplifies the intersection of traditional organic chemistry and cutting-edge biotechnology. Its adaptability to high-throughput screening and compatibility with continuous flow synthesis underscore its relevance. For researchers exploring fragment-based drug design or heterocyclic scaffolds, this molecule offers a compelling case study.